N-benzyl-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-benzyl-2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H16ClN3O2/c20-16-8-6-15(7-9-16)17-10-11-19(25)23(22-17)13-18(24)21-12-14-4-2-1-3-5-14/h1-11H,12-13H2,(H,21,24)
• InChI Key: LHQKLLPJIZVETO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol

Description

Compounds like N-benzyl-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide are of interest due to their potential biological activities and applications in drug development. The incorporation of chlorophenyl and pyridazinyl groups can significantly affect the molecule's reactivity and interaction with biological targets.

Synthesis Analysis

Synthetic approaches for related compounds often involve condensation reactions, cyclization, and substitutions. For example, Gupta and Wagh (2006) describe the synthesis of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide derivatives using condensation of substituted amines with maleic anhydride followed by cyclization, showcasing a method that might be adaptable for our target compound (Gupta & Wagh, 2006).

Molecular Structure Analysis

Crystal structure analyses of similar compounds, like the work by Narayana et al. (2016) on C,N-disubstituted acetamides, provide insights into the hydrogen bonding patterns and molecular conformations that could be expected for this compound (Narayana et al., 2016).